Cas no 220001-94-5 (6-Chloro-2,3-bis(chloromethyl)pyridine)

• Product Name: 6-Chloro-2,3-bis(chloromethyl)pyridine
• CAS No: 220001-94-5
• MF: C₇H₆Cl₃N
• MW: 210.488238811493
• MDL: MFCD18642440
• CID: 1031328
• PubChem ID: 11252818
• Update Time: 2025-05-20

6-Chloro-2,3-bis(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-bis(chloromethyl)pyridine
• J-518512
• 6-chloro-2,3-bis-chloromethyl-pyridine
• Pyridine, 6-chloro-2,3-bis(chloromethyl)-
• XQMVICDINIHBII-UHFFFAOYSA-N
• AKOS016845023
• 220001-94-5
• SCHEMBL3885727
• 2-chloro-5,6-di(chloromethyl)pyridine
• N13342
• DTXSID80460168
• DB-197002

• MDL： MFCD18642440
• Inchi： 1S/C7H6Cl3N/c8-3-5-1-2-7(10)11-6(5)4-9/h1-2H,3-4H2
• InChI Key： XQMVICDINIHBII-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(N=C1CCl)Cl

Computed Properties

• Exact Mass: 208.956582g/mol
• Monoisotopic Mass: 208.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.99 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chloro-2,3-bis(chloromethyl)pyridine

Comprehensive Analysis of 6-Chloro-2,3-bis(chloromethyl)pyridine (CAS No. 220001-94-5): Properties, Applications, and Industry Trends

6-Chloro-2,3-bis(chloromethyl)pyridine (CAS 220001-94-5) is a halogenated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a pyridine ring substituted with chlorine atoms at the 6-position and chloromethyl groups at the 2- and 3-positions, offering versatile reactivity for cross-coupling reactions and heterocyclic synthesis. Recent studies highlight its role as a key intermediate in developing crop protection agents and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

The physicochemical properties of 6-Chloro-2,3-bis(chloromethyl)pyridine contribute to its industrial relevance. With a molecular weight of 210.49 g/mol and moderate lipophilicity (LogP ~2.8), it demonstrates optimal solubility in organic solvents like dichloromethane and THF, facilitating its use in catalytic transformations. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for fine chemical synthesis. Researchers particularly value its stability under inert atmospheres, enabling storage without significant decomposition.

Innovative applications of CAS 220001-94-5 are emerging in material science, where its bifunctional reactivity supports the development of polymeric coatings with enhanced thermal resistance. A 2023 study published in Advanced Materials Interfaces demonstrated its efficacy as a crosslinker for epoxy resins, addressing the industry's need for high-performance materials in electronics encapsulation. This aligns with current searches for "halogenated pyridine applications" and "green chemistry alternatives," reflecting shifting market priorities.

Synthetic methodologies for 6-Chloro-2,3-bis(chloromethyl)pyridine continue to evolve, with recent patents (e.g., WO2023056321) disclosing improved catalytic chlorination processes that reduce byproduct formation. These advancements respond to frequent queries about "efficient pyridine derivatization" and "atom economy in heterocycle synthesis." The compound's regioselective reactivity makes it particularly valuable for constructing complex architectures in medicinal chemistry, where it serves as a precursor for kinase inhibitor scaffolds.

Environmental and safety considerations for CAS 220001-94-5 follow standard industrial hygiene protocols, with recommended handling under fume hood conditions. Its environmental fate has been studied through OECD 301 biodegradation tests, showing moderate persistence that necessitates proper wastewater treatment measures. These aspects address trending searches about "halogenated compound environmental impact" and "sustainable chemical manufacturing," highlighting the industry's focus on ESG compliance.

The global market for 6-Chloro-2,3-bis(chloromethyl)pyridine is projected to grow at 6.2% CAGR (2024-2030) according to Chemical Market Analytics, driven by expanding applications in electronic materials and pharmaceutical intermediates. Supply chain analyses indicate increasing demand from Asia-Pacific regions, particularly for high-purity grades (>99.5%) used in OLED material production. This data correlates with rising searches for "specialty chemicals market trends" and "halogenated building blocks."

Quality control standards for CAS 220001-94-5 typically involve GC-FID analysis with <0.5% impurity thresholds, while advanced applications may require ICP-MS metal screening. Recent technological developments in continuous flow chemistry have improved the reproducibility of its synthesis, addressing common industry challenges documented in queries about "batch-to-batch variation in chloromethylpyridines." These improvements support its adoption in GMP-compliant processes.

Future research directions for this compound focus on catalytic debromination strategies to enhance sustainability, as well as exploration of its coordination chemistry with transition metals. The compound's potential in catalysis and ligand design is attracting academic interest, evidenced by a 35% increase in related publications since 2020. These developments respond to growing scientific curiosity about "multifunctional pyridine ligands" and "organocatalysis platforms," positioning CAS 220001-94-5 as a compound of continuing significance in advanced chemical research.